Cas no 765914-93-0 (1H-Indazole, 5-methoxy-1-(2-methylpropyl)-)

• Product Name: 1H-Indazole, 5-methoxy-1-(2-methylpropyl)-
• CAS No: 765914-93-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1785702
• PubChem ID: 57418769
• Update Time: 2025-11-01

1H-Indazole, 5-methoxy-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-methoxy-1-(2-methylpropyl)-
• GHIJNDZWQIKBTP-UHFFFAOYSA-N
• SCHEMBL2445184
• 1-Isobutyl-5-methoxy-1H-indazole
• 765914-93-0
• DB-126923

• Inchi： 1S/C12H16N2O/c1-9(2)8-14-12-5-4-11(15-3)6-10(12)7-13-14/h4-7,9H,8H2,1-3H3
• InChI Key： GHIJNDZWQIKBTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=NN2CC(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Additional information on 1H-Indazole, 5-methoxy-1-(2-methylpropyl)-

5-Methoxy-1-(2-Methylpropyl)-1H-Indazole (CAS No. 765914-93-0): An Overview of Its Structure, Properties, and Applications

5-Methoxy-1-(2-methylpropyl)-1H-indazole (CAS No. 765914-93-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physical and chemical properties, and recent advancements in the research and development of 5-methoxy-1-(2-methylpropyl)-1H-indazole.

Structural Characteristics: The molecular formula of 5-methoxy-1-(2-methylpropyl)-1H-indazole is C₁₂H₁₅N₃O, with a molecular weight of approximately 209.27 g/mol. The compound features a central indazole core, which is a fused ring system consisting of a benzene ring and a pyrazole ring. The 5-methoxy substituent on the indazole ring imparts additional stability and reactivity, while the 1-(2-methylpropyl) group enhances lipophilicity and bioavailability. These structural features contribute to the compound's unique chemical and biological properties.

Physical and Chemical Properties: 5-Methoxy-1-(2-methylpropyl)-1H-indazole is a white crystalline solid with a melting point ranging from 80 to 83°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its low toxicity profile makes it suitable for various research applications.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 5-methoxy-1-(2-methylpropyl)-1H-indazole. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. A study published in the Journal of Medicinal Chemistry demonstrated that 5-methoxy-1-(2-methylpropyl)-1H-indazole exhibits potent SSRI activity with high selectivity for serotonin transporters over other monoamine transporters. This selectivity reduces the risk of side effects associated with non-selective SSRIs.

In addition to its SSRI activity, 5-methoxy-1-(2-methylpropyl)-1H-indazole has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California revealed that the compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials: While preclinical studies have provided encouraging results, further clinical trials are necessary to evaluate the safety and efficacy of 5-methoxy-1-(2-methylpropyl)-1H-indazole. Several Phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary data indicate that the compound is well-tolerated with no significant adverse effects reported. These findings pave the way for more advanced clinical trials to explore its therapeutic potential.

Synthesis and Production: The synthesis of 5-methoxy-1-(2-methylpropyl)-1H-indazole can be achieved through various routes, depending on the desired scale and purity requirements. One common synthetic method involves the reaction of 5-methoxyindazole with 2-bromobutane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the bromine atom, leading to the formation of the desired product. The purity of the final product can be further enhanced through recrystallization or column chromatography techniques.

FUTURE DIRECTIONS: The ongoing research on 5-methoxy-1-(2-methylpropyl)-1H-indazole holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring its synergistic effects with other compounds. Additionally, efforts to develop more efficient synthetic methods will be crucial for scaling up production for clinical use.

In conclusion, 5-methoxy-1-(2-methylpropyl)-1H-indazole (CAS No. 765914-93-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potent biological activities, make it an attractive candidate for further development as a therapeutic agent.